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Compound of Interest

Compound Name: NPC-15437 dihydrochloride

Cat. No.: B1258138

Essential Safety and Handling Guide for NPC-15437
Dihydrochloride

This guide provides immediate and essential safety, operational, and disposal information for
researchers, scientists, and drug development professionals handling NPC-15437
dihydrochloride. The following procedural guidance is designed to ensure the safe handling
and disposal of this compound in a laboratory setting.

Hazard Identification and Personal Protective Equipment
(PPE)

While some safety data sheets (SDS) indicate that NPC-15437 dihydrochloride is not
classified as a hazardous substance under the Globally Harmonized System (GHS), it is crucial
to follow standard precautionary measures for handling all chemical compounds. Another SDS
provides more specific recommendations, which should be adopted as a conservative safety
approach.

Recommended Personal Protective Equipment:
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PPE Category

Specification

Rationale

Eye Protection

Tightly fitting safety goggles
with side-shields (conforming
to EN 166 or NIOSH

standards).

To prevent eye contact with the

powder form of the chemical.

Hand Protection

Chemical impermeable gloves.
Gloves must be inspected prior

to use.

To prevent skin contact. The
specific glove material should
be resistant to the chemical,
though no specific material has
been recommended due to a

lack of testing.

Body Protection

A lab coat or impervious
clothing. For significant
handling, fire/flame resistant

clothing should be considered.

To protect skin from accidental

spills.

Respiratory Protection

Generally not required if
handled in a well-ventilated
area. If dust formation is likely
or exposure limits are
exceeded, a full-face respirator

should be used.

To prevent inhalation of the

powder.

Operational Plan for Safe Handling

Adherence to the following step-by-step procedures will minimize exposure and ensure the
safe handling of NPC-15437 dihydrochloride.

Step 1: Preparation and Engineering Controls

o Handle the compound in a well-ventilated area, such as a chemical fume hood, to avoid the

formation of dust and aerosols.

o Ensure that an eyewash station and safety shower are readily accessible.

» Before handling, inspect all PPE for integrity.
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Step 2: Handling the Compound

Wear the appropriate PPE as detailed in the table above.

Avoid direct contact with skin and eyes.

Avoid the formation of dust.

Use non-sparking tools to prevent fire caused by electrostatic discharge.
Step 3: Storage

o Store the container tightly closed in a dry, cool, and well-ventilated place.
o Desiccate at +4°C for long-term storage.[1]

» Store away from incompatible materials such as strong oxidizing agents.[2]

Disposal Plan

Proper disposal of NPC-15437 dihydrochloride and its containers is essential to prevent
environmental contamination.

o Small Quantities: For very small research quantities, disposal with household waste may be
permissible, but it is crucial to adhere to local and institutional regulations.

o Larger Quantities & Contaminated Materials: For larger quantities or any contaminated
materials (e.g., gloves, weighing paper), disposal must be made according to official
regulations. This typically involves collection in a suitable, closed container for disposal by a
licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.

o Environmental Precautions: Do not allow the chemical to enter drains, sewers, or surface
and ground water.

Chemical and Physical Properties

The following table summarizes key quantitative data for NPC-15437 dihydrochloride.
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Property Value Source
CAS Number 141774-20-1
Molecular Formula C25Hs50N4O2 - 2HCI [1]
Molecular Weight 511.62 g/mol [1]
Melting Point 180-182°C [3]

- Soluble in water, DMSO, and
Solubility [3114]

methanol.

Emergency First-Aid Measures

In case of accidental exposure, follow these first-aid procedures:

e General: No special measures are typically required, but it is always best to seek medical
advice after any chemical exposure.

» After Inhalation: Move the person to fresh air. If symptoms persist, consult a doctor.

o After Skin Contact: Generally, the product does not irritate the skin. However, it is
recommended to wash off with soap and plenty of water and consult a doctor.

o After Eye Contact: Rinse the opened eye for several minutes under running water.

o After Swallowing: If symptoms persist, consult a doctor.

Visual Workflow for Handling NPC-15437
Dihydrochloride

The following diagram illustrates the standard operating procedure for the safe handling of
NPC-15437 dihydrochloride, from receiving the compound to its final disposal.
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Caption: Workflow for Safe Handling of NPC-15437 Dihydrochloride.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1258138?utm_src=pdf-body-img
https://www.benchchem.com/product/b1258138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling NPC-15437
dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-npc-15437-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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